Cas no 2228845-81-4 ({1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol
• CAS No: 2228845-81-4
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 5899519
• PubChem ID: 165884502
• Update Time: 2025-06-08

{1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol
• 2228845-81-4
• EN300-1978517
• {1-[(5-chlorofuran-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C9H11ClO2/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2,11H,3-6H2
• InChI Key： PEVYUMBULBMFPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2(CO)CC2)O1

Computed Properties

• Exact Mass: 186.0447573g/mol
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol (CAS No. 2228845-81-4)

{1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol is a specialized organic compound with a unique structural framework, combining a chlorofuran moiety with a cyclopropylmethanol group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both furan and cyclopropane rings in its structure contributes to its reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its applications for developing novel bioactive agents, given the growing demand for innovative compounds in drug discovery.

The CAS No. 2228845-81-4 is a critical identifier for this compound, ensuring precise tracking in chemical databases and regulatory documentation. In recent years, the compound has been explored for its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods. Its chlorofuran component is a key focus, as furan derivatives are widely studied for their role in creating biodegradable materials and renewable energy solutions. This aligns with current trends where industries prioritize eco-friendly alternatives to traditional petrochemical-based products.

From a synthetic chemistry perspective, {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol offers intriguing possibilities for catalysis and stereoselective reactions. The cyclopropyl ring introduces strain, which can be leveraged to drive unique reaction pathways. This has led to increased interest in its use for constructing chiral intermediates, a hot topic in asymmetric synthesis. Additionally, its methanol functional group provides a handle for further derivatization, enabling the creation of diverse molecular architectures.

The compound’s relevance extends to medicinal chemistry, where researchers are investigating its potential as a scaffold for small-molecule therapeutics. With the rise of AI-driven drug design, compounds like {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol are being screened virtually for interactions with biological targets. This approach accelerates the discovery of candidates for treating diseases such as infectious disorders and metabolic syndromes, areas of high public interest. The integration of computational tools with experimental validation has made such compounds pivotal in modern drug development pipelines.

Another area of exploration is the compound’s role in material science. The furan ring system is known for its ability to form polymers with desirable thermal and mechanical properties. As industries seek alternatives to conventional plastics, furan-based compounds like {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol are being evaluated for their potential in bioplastics and composite materials. This aligns with the broader societal shift toward circular economy principles, where waste reduction and resource efficiency are paramount.

In analytical chemistry, the characterization of CAS No. 2228845-81-4 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming its purity and structural integrity, which are critical for research and industrial applications. The compound’s stability under various conditions is also a subject of study, particularly for optimizing storage and handling protocols. Such investigations are vital for ensuring reproducibility in scientific studies and commercial processes.

Looking ahead, the versatility of {1-(5-chlorofuran-2-yl)methylcyclopropyl}methanol positions it as a compound of enduring interest. Whether in pharmaceuticals, agrochemicals, or advanced materials, its unique properties offer numerous avenues for innovation. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and industrial advancements, contributing to solutions for some of today’s most pressing challenges.